Cas no 1025666-41-4 (2-((4-Bromophenyl)sulfonyl)-3-(4-(5-chloro-2-methylphenyl)piperazinyl)prop-2-enenitrile)
1025666-41-4 structure
Product Name:2-((4-Bromophenyl)sulfonyl)-3-(4-(5-chloro-2-methylphenyl)piperazinyl)prop-2-enenitrile
CAS No:1025666-41-4
MF:C20H19BrClN3O2S
MW:480.805761575699
MDL:MFCD01567701
CID:5012858
Update Time:2026-02-27
2-((4-Bromophenyl)sulfonyl)-3-(4-(5-chloro-2-methylphenyl)piperazinyl)prop-2-enenitrile Chemical and Physical Properties
Names and Identifiers
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- (2Z)-2-(4-bromobenzenesulfonyl)-3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]prop-2-enenitrile
- 2-((4-BROMOPHENYL)SULFONYL)-3-(4-(5-CHLORO-2-METHYLPHENYL)PIPERAZINYL)PROP-2-ENENITRILE
- 2-((4-Bromophenyl)sulfonyl)-3-(4-(5-chloro-2-methylphenyl)piperazinyl)prop-2-enenitrile
-
- MDL: MFCD01567701
- Inchi: 1S/C20H19BrClN3O2S/c1-15-2-5-17(22)12-20(15)25-10-8-24(9-11-25)14-19(13-23)28(26,27)18-6-3-16(21)4-7-18/h2-7,12,14H,8-11H2,1H3/b19-14-
- InChI Key: AZOGVEKKODODNU-RGEXLXHISA-N
- SMILES: BrC1C=CC(=CC=1)S(/C(/C#N)=C\N1CCN(C2C=C(C=CC=2C)Cl)CC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 714
- XLogP3: 4.6
- Topological Polar Surface Area: 72.8
2-((4-Bromophenyl)sulfonyl)-3-(4-(5-chloro-2-methylphenyl)piperazinyl)prop-2-enenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB163165-1 g |
2-((4-Bromophenyl)sulfonyl)-3-(4-(5-chloro-2-methylphenyl)piperazinyl)prop-2-enenitrile |
1025666-41-4 | 1 g |
€211.30 | 2023-07-20 | ||
| abcr | AB163165-5 g |
2-((4-Bromophenyl)sulfonyl)-3-(4-(5-chloro-2-methylphenyl)piperazinyl)prop-2-enenitrile |
1025666-41-4 | 5 g |
€377.50 | 2023-07-20 | ||
| abcr | AB163165-10 g |
2-((4-Bromophenyl)sulfonyl)-3-(4-(5-chloro-2-methylphenyl)piperazinyl)prop-2-enenitrile |
1025666-41-4 | 10 g |
€482.50 | 2023-07-20 | ||
| Key Organics Ltd | MS-7974-1MG |
(2Z)-2-(4-bromobenzenesulfonyl)-3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]prop-2-enenitrile |
1025666-41-4 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7974-5MG |
(2Z)-2-(4-bromobenzenesulfonyl)-3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]prop-2-enenitrile |
1025666-41-4 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7974-10MG |
(2Z)-2-(4-bromobenzenesulfonyl)-3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]prop-2-enenitrile |
1025666-41-4 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7974-20MG |
(2Z)-2-(4-bromobenzenesulfonyl)-3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]prop-2-enenitrile |
1025666-41-4 | >90% | 20mg |
£76.00 | 2023-04-18 | |
| Key Organics Ltd | MS-7974-50MG |
(2Z)-2-(4-bromobenzenesulfonyl)-3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]prop-2-enenitrile |
1025666-41-4 | >90% | 50mg |
£102.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7974-100MG |
(2Z)-2-(4-bromobenzenesulfonyl)-3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]prop-2-enenitrile |
1025666-41-4 | >90% | 100mg |
£146.00 | 2025-02-08 | |
| abcr | AB163165-1g |
2-((4-Bromophenyl)sulfonyl)-3-(4-(5-chloro-2-methylphenyl)piperazinyl)prop-2-enenitrile; . |
1025666-41-4 | 1g |
€211.30 | 2024-06-10 |
2-((4-Bromophenyl)sulfonyl)-3-(4-(5-chloro-2-methylphenyl)piperazinyl)prop-2-enenitrile Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1025666-41-4)2-((4-Bromophenyl)sulfonyl)-3-(4-(5-chloro-2-methylphenyl)piperazinyl)prop-2-enenitrile
Order Number:A1100808
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:30
Price ($):209.0
Email:sales@amadischem.com
2-((4-Bromophenyl)sulfonyl)-3-(4-(5-chloro-2-methylphenyl)piperazinyl)prop-2-enenitrile Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1025666-41-4)2-((4-Bromophenyl)sulfonyl)-3-(4-(5-chloro-2-methylphenyl)piperazinyl)prop-2-enenitrile
Purity:99%
Quantity:1g
Price ($):209.0